Cas no 521320-54-7 (2-(2-chlorophenyl)-N-(2-methoxyethyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine)

• Product Name: 2-(2-chlorophenyl)-N-(2-methoxyethyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine
• CAS No: 521320-54-7
• MF: C₁₉H₁₉ClN₂O₄S
• MW: 406.883162736893
• CID: 5418413
• Update Time: 2025-06-11

2-(2-chlorophenyl)-N-(2-methoxyethyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-(2-methoxyethyl)-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-amine
• 5-Oxazolamine, 2-(2-chlorophenyl)-N-(2-methoxyethyl)-4-[(4-methylphenyl)sulfonyl]-
• 2-(2-chlorophenyl)-N-(2-methoxyethyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine

• Inchi： 1S/C19H19ClN2O4S/c1-13-7-9-14(10-8-13)27(23,24)19-18(21-11-12-25-2)26-17(22-19)15-5-3-4-6-16(15)20/h3-10,21H,11-12H2,1-2H3
• InChI Key： RQJSMWLMPSHHGA-UHFFFAOYSA-N
• SMILES： O1C(NCCOC)=C(S(C2=CC=C(C)C=C2)(=O)=O)N=C1C1=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-(2-chlorophenyl)-N-(2-methoxyethyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine

Introduction to 2-(2-chlorophenyl)-N-(2-methoxyethyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine (CAS No. 521320-54-7)

2-(2-chlorophenyl)-N-(2-methoxyethyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine, also known by its CAS number 521320-54-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorophenyl group, a methoxyethyl amine moiety, and a tosyl (p-toluenesulfonyl) substituent. These structural elements contribute to its potential biological activities and pharmacological properties.

The synthesis of 2-(2-chlorophenyl)-N-(2-methoxyethyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine typically involves multistep reactions, starting from readily available starting materials such as 2-chlorobenzaldehyde and 4-methylbenzenesulfonyl chloride. The key steps often include the formation of an intermediate oxazoline followed by further functionalization to introduce the methoxyethyl amine group. The detailed synthetic pathways and conditions have been extensively studied and optimized to ensure high yields and purity.

In terms of its biological activity, recent studies have highlighted the potential of 2-(2-chlorophenyl)-N-(2-methoxyethyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine as a potent inhibitor of specific enzymes and receptors. For instance, it has been shown to exhibit significant inhibitory effects on phosphodiesterase (PDE) enzymes, which play crucial roles in various cellular processes such as signal transduction and inflammation. This property makes it a promising candidate for the development of new therapeutic agents targeting cardiovascular diseases, respiratory disorders, and neurodegenerative conditions.

Moreover, the compound has demonstrated promising results in preclinical studies for its anti-inflammatory and analgesic properties. Research conducted on animal models has shown that 2-(2-chlorophenyl)-N-(2-methoxyethyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine can effectively reduce inflammation and pain without causing significant side effects. These findings suggest its potential as a safer alternative to existing anti-inflammatory drugs with known adverse effects.

The pharmacokinetic properties of 2-(2-chlorophenyl)-N-(2-methoxyethyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine have also been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic efficacy. The compound is rapidly absorbed after oral administration and has a moderate plasma half-life, allowing for convenient dosing regimens in clinical settings.

In addition to its therapeutic potential, 2-(2-chlorophenyl)-N-(2-methoxyethyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine has been explored for its use in diagnostic imaging. Its unique chemical structure allows it to be labeled with radiotracers for positron emission tomography (PET) imaging. This application could provide valuable insights into the distribution and binding sites of the compound in vivo, further enhancing our understanding of its mechanism of action.

The safety profile of 2-(2-chlorophenyl)-N-(2-methoxyethyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine has been extensively evaluated through various toxicological studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or mutagenicity. However, as with any new drug candidate, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 2-(2-chlorophenyl)-N-(2-methoxyethyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine (CAS No. 521320-54-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of new therapeutic agents targeting a range of diseases. Continued research and clinical trials will be essential to fully realize its potential in improving human health.